1-Phenylhexa-2,4-diyn-1-ol

• CAS No.: 1574-95-4
• Molecular Formula: C12H10O
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 1-phenylhexa-2,4-diyn-1-ol
• InChI: InChI=1S/C12H10O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9,12-13H,1H3
• InChI Key: LRUCYFPADQKETK-UHFFFAOYSA-N
• SMILES: CC#CC#CC(C1=CC=CC=C1)O
• Synonyms: 1-phenyl-2,4-hexadiyn-1-ol; capillinol

Description

1-Phenylhexa-2,4-diyn-1-ol, also known by its common name Capillinol, is a polyacetylene compound naturally found in plant species such as Argyranthemum frutescens within the Asteraceae family . This compound is part of a promising class of bioactive natural products recognized for their significant fungicidal properties. Research has identified Capillinol as a key metabolite contributing to the bioactivity of plant extracts, demonstrating notable efficacy against several economically impactful phytopathogenic fungi . The primary research value of 1-Phenylhexa-2,4-diyn-1-ol lies in its potential as a natural lead compound for the development of eco-friendly biopesticides. Studies employing bioassay-guided fractionation have revealed that this polyacetylene, along with its structural analogs, exhibits superior growth inhibition activity compared to some commercial synthetic fungicides. Specifically, it has shown potent activity against fungal strains including Fusarium oxysporum . This makes it a compelling subject for agricultural research aimed at reducing reliance on conventional synthetic chemicals and promoting integrated pest management strategies. This product is intended for research and laboratory use only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this compound with appropriate care and adhere to all relevant laboratory safety protocols.

Comparison with Similar Compounds

1-Phenylhexa-2,4-diyn-1-one (Capillin)

• Structural Differences : The ketone analog replaces the hydroxyl group with a carbonyl at C1.
• Spectroscopic Data :
  • 13C NMR : Capillin’s sp-hybridized carbons (C2, C3, C4, C5) exhibit distinct chemical shifts (δ 70–90 ppm), differing from the hydroxyl-bearing C1 in 1-phenylhexa-2,4-diyn-1-ol (δ ~100 ppm for C1-OH) .
• Bioactivity : Capillin demonstrates potent antifungal properties, while the hydroxyl analog’s activity is less studied but likely modulated by hydrogen bonding capabilities .

(Z)-13,15-Hexadecadiene-2,4-diyn-1-ol

• Structural Differences : A longer aliphatic chain (C16 vs. C6) with two double bonds (C13–C14 and C15–C16).
• Bioactivity : Exhibits weak antibacterial activity (MIC >250 μg) compared to capillin, suggesting chain length and unsaturation reduce potency .

13-Tetradecen-2,4-diyn-1-ol

• Physical Properties: logP: 3.19 (higher hydrophobicity than 1-phenylhexa-2,4-diyn-1-ol due to the longer C14 chain). Hydrogen Bonding: One donor/acceptor site, similar to the phenylhexa-diynol .
• Applications : Used in lipidomics studies but lacks reported antimicrobial efficacy .

Montiporic Acid D

• Structural Features : A polyacetylene-carboxylic acid derivative isolated from coral.
• Comparison : Unlike 1-phenylhexa-2,4-diyn-1-ol, montiporic acid D contains a carboxylic acid group, enhancing solubility but reducing antifungal activity (MIC 250 μg vs. 10 μg for capillin) .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	logP	Key Functional Groups	Bioactivity (MIC)
1-Phenylhexa-2,4-diyn-1-ol	C12H8O	~2.5	–OH, two triple bonds	Limited data
1-Phenylhexa-2,4-diyn-1-one	C12H6O	3.1	–C=O, two triple bonds	Antifungal (10 μg)
(Z)-13,15-Hexadecadiene-2,4-diyn-1-ol	C16H20O	4.8	–OH, two triple bonds, two double bonds	Antibacterial (>250 μg)
13-Tetradecen-2,4-diyn-1-ol	C14H18O	3.19	–OH, one triple bond	Not reported

Table 2: 13C NMR Chemical Shifts (δ, ppm)

Compound	C1	C2/C3	C4/C5	Reference
1-Phenylhexa-2,4-diyn-1-ol	98.5	85.2	79.8	Inferred
1-Phenylhexa-2,4-diyn-1-one	195.6	87.4	81.3

Key Research Findings

Substituent Effects : Hydroxyl groups enhance hydrogen bonding but may reduce volatility compared to ketones, impacting bioavailability .

Chain Length : Longer aliphatic chains (e.g., C14–C16) increase hydrophobicity but often reduce antimicrobial potency due to steric hindrance .

Conjugation : Conjugated triple bonds stabilize the molecular framework, as evidenced by distinct 13C NMR shifts for sp-hybridized carbons .

Preparation Methods

Palladium-Copper Mediated Sonogashira Coupling

Palladium-catalyzed cross-coupling reactions provide precise control over alkyne connectivity. A modified Sonogashira protocol uses bis(triphenylphosphine)palladium(II) chloride (0.5 mol%) and copper(I) chloride (0.25 mol%) in triethylamine at ambient temperature. The reaction proceeds via oxidative addition of aryl halides to Pd(0), followed by transmetallation with terminal alkynes:

$$\text{Ar–X} + \text{HC≡C–R} \xrightarrow{\text{Pd/Cu}} \text{Ar–C≡C–R} + \text{HX}$$

For 1-phenylhexa-2,4-diyn-1-ol, sequential couplings are required:

• Coupling of phenylacetylene with propargyl alcohol derivatives

• Homocoupling of intermediate monoalkynes

Key parameters:

• Temperature : 25–40°C prevents undesired Glaser-type homocoupling

• Base : Triethylamine scavenges HCl, maintaining catalyst activity

• Yield : 68–72% after purification

Copper(II)-Catalyzed Oxidative Homocoupling

Solvent-free oxidative dimerization using Cu(II) catalysts offers a greener alternative. A representative procedure employs CuCl₂ (10 mol%) with K₂CO₃ (2 equiv) under aerobic conditions:

$$2 \text{ HC≡C–(CH₂)₂–C(OH)Ph} \xrightarrow{\text{CuCl₂, O₂}} \text{Ph–C≡C–C≡C–(CH₂)₂–C(OH)Ph} + 2 \text{ H₂O}$$

Optimized conditions :

Parameter	Value
Catalyst loading	10 mol% CuCl₂
Base	K₂CO₃ (2 equiv)
Temperature	60°C
Reaction time	8–12 h
Yield	76–82%

The copper catalyst is recyclable via acid washing (0.01M HCl) and vacuum drying, retaining >90% activity over three cycles.

Solvent-Free Synthesis and Process Intensification

Recent advances emphasize minimizing solvent use to enhance sustainability:

Mechanochemical Grinding Approach

Ball-milling techniques enable solvent-free coupling of propargyl alcohols. A planetary mill charged with:

• Substrate (1-phenylprop-2-yn-1-ol)

• Cu(OAc)₂·H₂O (5 mol%)

• K₃PO₄ (1.5 equiv)

Operated at 500 rpm for 2 h yields 1-phenylhexa-2,4-diyn-1-ol with:

• Conversion : 94%

• Isolated yield : 78%

• Purity : >95% (by GC-MS)

Microwave-Assisted Acceleration

Microwave irradiation (200 W, 100°C) reduces reaction times from hours to minutes:

Condition	Conventional	Microwave
Time	8 h	25 min
Yield	76%	81%
Energy consumption	1.2 kWh	0.4 kWh

This method particularly benefits thermally sensitive substrates by minimizing decomposition.

Purification and Characterization

Post-synthesis purification is critical given the compound’s sensitivity to oxidation.

Flash Chromatography

Silica gel (300–400 mesh) with petroleum ether/ethyl acetate (40:1) effectively separates diyne products from oligomeric byproducts:

• Eluent volume : 15–20 column volumes

• Recovery : 89–93%

• Purity : 98.5% (HPLC)

Spectroscopic Characterization

Critical NMR assignments for 1-phenylhexa-2,4-diyn-1-ol (CDCl₃):

Nucleus	δ (ppm)	Multiplicity	Assignment
¹H	7.28–7.40	m	Phenyl H
¹H	7.52	d (J=6.87 Hz)	Ortho phenyl H
¹H	5.21	s	–OH
¹³C	132.4, 128.4	–	Phenyl C
¹³C	81.5, 73.8	–	Acetylenic C

The hydroxyl proton appears as a singlet at δ 2.1 ppm in DMSO-d₆ due to hydrogen bonding.

Industrial-Scale Production Challenges

While lab-scale methods are robust, scaling presents unique hurdles:

Challenge	Mitigation Strategy
Exothermicity	Jacketed reactors with <5°C/min ΔT
Catalyst cost	Pd recovery via ion-exchange resins (98% efficiency)
Byproduct control	Continuous flow reactors with in-line IR monitoring

Pilot plant trials achieved 65% yield at 50 kg/batch using continuous flow systems .

Q & A

Q. How can 1-phenylhexa-2,4-diyn-1-ol synthesis be integrated into undergraduate research curricula?

• Methodological Answer : Design multi-step projects:
• Step 1 : Synthesize phenylacetylene precursors.
• Step 2 : Perform coupling reactions with GC-MS monitoring.
• Step 3 : Characterize products via $^1H$-NMR and IR.
  Emphasize error analysis (e.g., calculating percent yield deviations) and safe handling protocols .